
Establishing Normal N-Butyrylglycine Levels: A
Comparative Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butyrylglycine-13C2,15N
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For Immediate Release

This guide provides a comparative overview of N-Butyrylglycine, a key biomarker for certain

inborn errors of metabolism, particularly those related to fatty acid oxidation. Geared towards

researchers, scientists, and drug development professionals, this document summarizes

available data on reference ranges in healthy populations, details analytical methodologies,

and contextualizes the biomarker's role in metabolic pathways.

Understanding N-Butyrylglycine
N-Butyrylglycine is an acylglycine, a type of metabolite formed from the conjugation of an acyl-

CoA with glycine.[1] In healthy individuals, acylglycines are typically present in low

concentrations.[2] However, in certain metabolic disorders, such as short-chain acyl-CoA

dehydrogenase (SCAD) deficiency, the concentration of specific acyl-CoAs, like butyryl-CoA,

increases.[3] This leads to a corresponding rise in the urinary excretion of their glycine

conjugates, such as N-Butyrylglycine.[1][3] Therefore, quantifying N-Butyrylglycine levels in

biological samples can be a valuable tool for diagnosing and monitoring these conditions.[2]

Reference Ranges in a Healthy Population
Establishing accurate reference ranges for N-Butyrylglycine in a healthy population is crucial for

the correct interpretation of patient data. While comprehensive data for adult plasma is not

readily available in the literature, urinary reference ranges have been reported.
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Analyte Matrix Population
Reference
Range

Unit
Conversion (to
µmol/mmol
creatinine)

N-Butyrylglycine Urine
Adult (25-30

years old)

0.0081–0.1346

µmol/mmol

creatinine

N/A

N-Butyrylglycine Urine Adult
≤2.50 mg/g

creatinine

Approximately ≤

0.19 µmol/mmol

creatinine*

N-

Hexanoylglycine
Urine Adult

Not explicitly

defined;

generally low in

healthy

individuals.

N-

Isovalerylglycine
Urine Adult

0 - 3.7 mmol/mol

creatinine
N/A

Suberylglycine Urine
Adult (25-30

years old)

<0.0020–0.0390

µmol/mmol

creatinine

N/A

*Conversion from mg/g to µmol/mmol creatinine is approximated using the molecular weight of

N-Butyrylglycine (145.16 g/mol ) and an average molecular weight of creatinine (113.12 g/mol

). This conversion is an estimate and may vary.

Comparative Biomarkers
The analysis of N-Butyrylglycine is often performed as part of a broader panel of acylglycines to

provide a more comprehensive metabolic profile. Elevated levels of other acylglycines can be

indicative of different metabolic disorders.
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Biomarker Associated Disorder(s)

N-Hexanoylglycine
Medium-chain acyl-CoA dehydrogenase

(MCAD) deficiency

N-Isovalerylglycine Isovaleric Acidemia

Suberylglycine
Medium-chain acyl-CoA dehydrogenase

(MCAD) deficiency

Experimental Protocols
The quantification of N-Butyrylglycine and other acylglycines in biological matrices is most

commonly and accurately performed using Ultra-Performance Liquid Chromatography-Tandem

Mass Spectrometry (UPLC-MS/MS).[2]

Sample Preparation (Urine)
A straightforward "dilute-and-shoot" method is typically employed for urine samples.[2]

Thaw frozen urine samples at room temperature.

Vortex the sample for 10 seconds.

Centrifuge at 4000 x g for 5 minutes to pellet any particulate matter.

In a clean microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of an

internal standard working solution (e.g., a stable isotope-labeled acylglycine in 50%

methanol/water).[2]

Vortex for an additional 10 seconds.

Transfer the final mixture to an autosampler vial for UPLC-MS/MS analysis.[2]

UPLC-MS/MS Parameters
While specific parameters can vary between laboratories and instrumentation, a general

approach is outlined below.
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Chromatography: Reversed-phase chromatography is used to separate the acylglycines.

Ionization: Electrospray ionization (ESI) in either positive or negative mode is typically used.

Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity in quantifying the target analytes.[2]

Specific mass transitions for N-Butyrylglycine would need to be optimized for the instrument in

use.

Metabolic Pathway and Experimental Workflow
The following diagrams illustrate the metabolic context of N-Butyrylglycine and a typical

experimental workflow for its analysis.
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Mitochondrial Matrix

Fatty Acids Fatty Acyl-CoA β-Oxidation Spiral Butyryl-CoA
Short-chain
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Experimental Workflow

Urine Sample Collection

Sample Preparation
(Dilution & Internal Standard Addition)

UPLC-MS/MS Analysis

Data Acquisition
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Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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